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Compound of Interest

Compound Name: Fluanisone

Cat. No.: B1672854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and dosage recommendations for the use of

Fluanisone, primarily in combination with Fentanyl, for achieving surgical anesthesia in mice.

The information is intended for use in a research setting by qualified personnel.

Introduction
Fluanisone is a butyrophenone neuroleptic agent with sedative properties.[1][2] In veterinary

and research settings, it is most commonly used in combination with the potent opioid

analgesic Fentanyl. This combination, commercially known as Hypnorm®, provides

neuroleptanalgesia, a state of sedation and analgesia.[1][3] For surgical procedures, this

combination is often supplemented with a benzodiazepine, such as midazolam or diazepam, to

induce adequate muscle relaxation.[4]

Fluanisone exerts its effects through the antagonism of dopamine D2 and serotonin 5-HT2A

receptors. This mechanism contributes to its sedative and antipsychotic properties.

Recommended Dosages
The following tables summarize the recommended dosages for Fluanisone, in combination

with Fentanyl and other agents, for surgical anesthesia in mice. It is crucial to note that

dosages can vary based on the mouse strain, age, and health status. Therefore, it is
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recommended to start with the lower end of the dose range and assess the depth of anesthesia

before proceeding with any painful procedures.

Table 1: Anesthetic Combinations for Surgical Anesthesia in Mice

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anesthetic
Combinatio
n

Drug
Concentrati
ons

Dosage (per
kg body
weight)

Administrat
ion Route

Expected
Duration of
Anesthesia

Notes

Hypnorm®

Fentanyl

citrate: 0.315

mg/mLFluani

sone: 10

mg/mL

0.105 mg/kg

Fentanyl

citrate3.333

mg/kg

Fluanisone(e

quivalent to

0.01 mL/30g

body weight

of

Hypnorm®)

Intraperitonea

l (IP)

30-60

minutes

Provides

sedation and

analgesia but

poor muscle

relaxation.

Suitable for

minor

procedures.

Hypnorm®

and

Diazepam

Fentanyl

citrate: 0.315

mg/mLFluani

sone: 10

mg/mLDiazep

am: 5 mg/mL

0.105 mg/kg

Fentanyl

citrate3.333

mg/kg

Fluanisone5

mg/kg

Diazepam

Intraperitonea

l (IP)

20-40

minutes

Provides

good surgical

anesthesia

with muscle

relaxation.

Hypnorm®

and

Midazolam

Fentanyl

citrate: 0.315

mg/mLFluani

sone: 10

mg/mLMidaz

olam: 5

mg/mL

0.095 mg/kg

Fentanyl

citrate3

mg/kg

Fluanisone2.

0 mg/kg

Midazolam

Intraperitonea

l (IP)

20-40

minutes

Provides

good surgical

anesthesia

with muscle

relaxation.

Fentanyl,

Fluanisone,

and

Midazolam

(FFM)

Mixture

See Protocol

2 for

preparation

3.313 mg/kg

Fentanyl104.

8 mg/kg

Fluanisone52

.42 mg/kg

Midazolam

Intraperitonea

l (IP)

Provides

stable

hemodynami

cs for several

hours.
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Experimental Protocols
Protocol 1: Anesthesia with Hypnorm® and a
Benzodiazepine
This protocol describes the use of Hypnorm® in combination with either diazepam or

midazolam for inducing surgical anesthesia in mice.

Materials:

Hypnorm® solution (Fentanyl citrate 0.315 mg/mL, Fluanisone 10 mg/mL)

Diazepam solution (5 mg/mL) or Midazolam solution (5 mg/mL)

Sterile 1 mL syringes with 25-27 gauge needles

Sterile saline or water for injection (for dilution if necessary)

Heating pad to maintain body temperature

Ophthalmic ointment

Procedure:

Animal Preparation:

Accurately weigh the mouse to determine the correct drug dosage.

Place the mouse in a clean, quiet environment to minimize stress.

Anesthetic Preparation (Choose one option):

Option A: Hypnorm® and Diazepam:

Draw up the calculated volume of Hypnorm® (0.01 mL/30g body weight).

In a separate syringe, draw up the calculated volume of diazepam (5 mg/kg).

Option B: Hypnorm® and Midazolam:
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To prepare a single injectable solution, dilute both Hypnorm® and Midazolam (5 mg/mL)

with an equal volume of water for injection before mixing. The resulting mixture will

contain 1.25 mg/mL midazolam, 2.5 mg/mL fluanisone, and 0.079 mg/mL fentanyl

citrate.

Administer the appropriate volume of the mixed solution intraperitoneally.

Administration:

Administer the anesthetic solution(s) via intraperitoneal (IP) injection.

Induction and Monitoring:

Place the mouse in a warm, quiet cage and observe for the onset of anesthesia (loss of

righting reflex), which typically occurs within 5-10 minutes.

Apply ophthalmic ointment to the eyes to prevent corneal drying.

Monitor the depth of anesthesia by assessing the pedal withdrawal reflex (toe pinch). The

absence of a response indicates surgical anesthesia.

Monitor respiratory rate (normal: 55-100 breaths/min under anesthesia) and mucous

membrane color throughout the procedure. A drop in respiratory rate by 50% can be

normal.

Maintain the animal's body temperature using a heating pad.

Recovery:

After the procedure, place the mouse on a clean, warm surface and monitor closely until it

is fully ambulatory.

Do not leave the animal unattended until it has regained sufficient consciousness to

maintain sternal recumbency.

Protocol 2: Fentanyl-Fluanisone-Midazolam (FFM)
Anesthesia
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This protocol is adapted from a study demonstrating stable hemodynamics in mice and is

suitable for longer procedures.

Materials:

Fentanyl solution

Fluanisone solution

Midazolam solution

Sterile saline or water for injection

Sterile 1 mL syringes with 25-27 gauge needles

Heating pad

Ophthalmic ointment

Procedure:

Animal Preparation:

Follow the same steps as in Protocol 1.

Anesthetic Preparation:

Prepare an anesthetic cocktail containing Fentanyl (3.313 mg/kg), Fluanisone (104.8

mg/kg), and Midazolam (52.42 mg/kg). The exact dilutions will depend on the stock

concentrations of the individual drugs. It is critical to calculate the volumes accurately.

Administration:

Administer the prepared FFM cocktail via intraperitoneal (IP) injection.

Induction, Monitoring, and Recovery:

Follow the same procedures for induction, monitoring, and recovery as outlined in Protocol

1. Due to the longer duration of action, vigilant monitoring during the extended recovery
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period is essential.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Fluanisone and a general

workflow for surgical anesthesia in mice.
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Caption: Mechanism of action of Fluanisone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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